Cas no 79322-76-2 (Methyl 4-(1-hydroxyethyl)benzoate)

Methyl 4-(1-hydroxyethyl)benzoate Properties

Names and Identifiers

• Methyl 4-(1-hydroxyethyl)benzoate
• METHYL 4-(1-HYDROXYETHYL)BENZOATE, TECH., 90
• 84851-56-9
• racemic methyl 4-(1-hydroxyethyl)benzoate
• FT-0709625
• CS-0154105
• Methyl 4-(1-hydroxyethyl)benzoate #
• AKOS016013043
• Benzoic acid, 4-(1-hydroxyethyl)-, methyl ester
• CEA68171
• SY122925
• FT-0628577
• 4-(1-hydroxyethyl)benzoic acid methyl ester
• 79322-76-2
• BS-17636
• SCHEMBL1516780
• Z816113634
• MFCD00216476
• methyl-4-(1-hydroxyethyl)benzoate
• 4-(1-hydroxy-ethyl)-benzoic acid methyl ester
• EN300-55837
• caprylichydrazide
• +Expand

• InChIKey： KAXLTAULVFFCNL-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H12O3/c1-7(11)8-3-5-9(6-4-8)10(12)13-2/h3-7,11H,1-2H3
• SMILES： CC(C1=CC=C(C=C1)C(=O)OC)O

Computed Properties

• Exact Mass: 180.07900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 180.078644
• Heavy Atom Count: 13
• Complexity: 171
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 46.5

Experimental Properties

• LogP: 1.52650
• PSA: 46.53000
• Refractive Index: 1.5430 (estimate)
• Boiling Point: 148-152°C/1mm Hg
• Melting Point: 52°C
• Flash Point: 125.3°C
• Color/Form: Not available
• Solubility: Not available
• Density: 1.1272 (rough estimate)

Methyl 4-(1-hydroxyethyl)benzoate Security Information

Methyl 4-(1-hydroxyethyl)benzoate Customs Data

• HS CODE：2918199090
• Customs Data：

  China Customs Code:

  2918199090

  Overview:

  HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%